Cas no 199335-40-5 (ethyl 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate)

• Product Name: ethyl 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate
• CAS No: 199335-40-5
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 2858975
• Update Time: 2023-08-10

ethyl 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(5-oxo-4-phenyl-4,5-dihydro-1H-1,2,4-triazol-1-yl)acetate
• Oprea1_104932
• ethyl 2-(5-oxo-4-phenyl-1,2,4-triazol-1-yl)acetate

• Inchi： 1S/C12H13N3O3/c1-2-18-11(16)8-15-12(17)14(9-13-15)10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3
• InChI Key： FXFVUMWKMVNNJH-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C(N(C=N1)C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 351
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2